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Compound of Interest

2-Propanol, 1,1'-
Compound Name: - .
(hydroxyimino)bis-

Cat. No.: B1609678

A comprehensive exploration of the synthesis, properties, and potential applications of N,N-
bis(2-hydroxypropyl)hydroxylamine.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical compound 2-Propanol, 1,1'-
(hydroxyimino)bis-, also known as N,N-bis(2-hydroxypropyl)hydroxylamine. Due to a notable
absence of specific literature on its discovery and historical development, this document
consolidates available chemical data and presents a plausible synthetic pathway based on
established chemical principles for analogous compounds. This guide is intended to serve as a
foundational resource for researchers and professionals in drug development and chemical
synthesis, offering a structured presentation of its properties and a hypothetical experimental
framework.

Introduction

2-Propanol, 1,1'-(hydroxyimino)bis- is an organic compound featuring a hydroxylamine core
functional group with two 2-hydroxypropyl substituents. Its structure suggests potential
applications as a chelating agent, a precursor in polymer chemistry, or as a molecule of interest
in biological systems. Despite its listing in chemical databases, a thorough search of scientific
literature and patent databases did not yield specific information regarding its initial discovery
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or a detailed history of its synthesis and characterization. This guide, therefore, aims to fill this
gap by providing a comprehensive summary of its known properties and a scientifically
grounded, albeit hypothetical, approach to its synthesis.

Chemical and Physical Properties

Quantitative data for 2-Propanol, 1,1'-(hydroxyimino)bis- is primarily derived from
computational models available in chemical databases. The following table summarizes these
key properties.

Property Value Source
Molecular Formula CeH15NOs3 PubChem[1]
Molecular Weight 149.19 g/mol PubChem[1]
1-[hydroxy(2-
IUPAC Name hydroxypropyl)amino]propan- PubChem[1]
2-ol
CAS Number 97173-34-7 PubChem[1]
Topological Polar Surface Area  72.9 A2 PubChem
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor
4 PubChem
Count
Rotatable Bond Count 5 PubChem
LogP (calculated) -1.3 PubChem
Physical Description Liquid (predicted) PubChem

Plausible Synthetic Routes and Experimental

Protocols

While a specific, documented synthesis for 2-Propanol, 1,1'-(hydroxyimino)bis- is not
available in the reviewed literature, two primary retrosynthetic pathways can be proposed
based on the general synthesis of N,N-dialkylhydroxylamines.
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Method 1: Reaction of Propylene Oxide with Hydroxylamine

This is a direct and atom-economical approach. The nucleophilic nitrogen of hydroxylamine can
attack the electrophilic carbon of the epoxide ring of propylene oxide.

¢ Reaction: 2 C3zHeO + NH20H - CsH15NOs3
o Detailed Protocol:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
hydroxylamine hydrochloride (1.0 eq) in a suitable solvent such as methanol or water.

o Add a base, for example, sodium hydroxide (2.0 eq) or triethylamine (2.2 eq), to neutralize
the hydrochloride and liberate the free hydroxylamine.

o Cool the mixture in an ice bath and add propylene oxide (2.2 eq) dropwise with vigorous
stirring. The addition should be slow to control the exothermic reaction.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to a gentle reflux for several hours. The reaction progress can be monitored by
thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture and remove the solvent under reduced

pressure.

o The resulting crude product can be purified by vacuum distillation or column
chromatography on silica gel using an appropriate eluent system (e.g., ethyl
acetate/methanol gradient).

o Characterize the final product by NMR (*H, 13C), mass spectrometry, and IR spectroscopy.
Method 2: Oxidation of Bis(2-hydroxypropyl)amine

This method involves the synthesis of the corresponding secondary amine followed by a
selective N-oxidation.

o Step 1: Synthesis of Bis(2-hydroxypropyl)amine
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o Reaction: 2 C3HeO + NHz —» CeH1sNO2

o Protocol: This reaction is typically carried out by reacting propylene oxide with an excess
of aqueous ammonia under pressure and elevated temperature. The product, bis(2-
hydroxypropyl)amine, is a commercially available compound.

o Step 2: Oxidation to N,N-bis(2-hydroxypropyl)hydroxylamine
o Reaction: CeH1sNOz + [O] - CeH15NO3
o Protocol:
» Dissolve bis(2-hydroxypropyl)amine (1.0 eq) in a suitable solvent like methanol or water.
= Cool the solution in an ice bath.

» Slowly add a controlled amount of an oxidizing agent. A common reagent for this
transformation is hydrogen peroxide (H202) in the presence of a catalyst like sodium
tungstate or through the use of reagents like Caro's acid (peroxymonosulfuric acid) or
m-chloroperoxybenzoic acid (m-CPBA). The stoichiometry of the oxidant is critical to
avoid over-oxidation to the nitrone.

= Monitor the reaction progress by TLC.

= Once the starting material is consumed, the reaction is quenched, for example, by
adding a reducing agent like sodium sulfite if peroxides were used.

» The product is then extracted into an organic solvent, and the organic layer is washed,
dried, and concentrated.

» Purification is achieved by vacuum distillation or column chromatography.
» The final product's identity and purity should be confirmed by spectroscopic methods.

Visualizations

Logical Workflow for the Hypothetical Synthesis of 2-Propanol, 1,1'-(hydroxyimino)bis-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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